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Compound of Interest

Compound Name: Diisopropy! disulfide

Cat. No.: B147089

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and flammable compounds like Diisopropyl
disulfide. This guide provides immediate and essential safety protocols, operational
procedures, and disposal plans to minimize risks and ensure safe handling.

Chemical Safety Data

Property Value Source
Molecular Formula C6H14S2 [1]
Molecular Weight 150.3 g/mol [1]
Appearance Colorless liquid [1]
Odor Stench [1]
Boiling Point 175 - 176 °C (347 - 348.8 °F) [1]
Flash Point 18 °C (64.4 °F) [1]
Specific Gravity 0.943 [1]

Personal Protective Equipment (PPE)

When handling Diisopropyl disulfide, it is crucial to use appropriate personal protective
equipment to prevent exposure. The following PPE is recommended:
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o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[1] Regulations under 29 CFR 1910.133 or European Standard EN166 should be
followed.[1]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin contact.[1] While specific
breakthrough times for Diisopropyl disulfide are not readily available in public resources,
it is recommended to use chemical-resistant gloves. For incidental contact, nitrile gloves
may be suitable. However, for direct or extended contact, it is crucial to consult the glove
manufacturer's resistance data.

o Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[1] However, in case of fire, wear a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other
positive pressure mode.[2]

Handling and Storage Procedures

Safe Handling:

o Ventilation: Ensure adequate ventilation, especially in confined areas.[1] Use only outdoors
or in a well-ventilated area.

e Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][3] No
smoking is permitted in the handling area.[3]

o Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1][3] Use only
non-sparking tools.[1][3]

» Static Discharge: Take precautionary measures against static discharge.[1][3] Ground and
bond containers and receiving equipment.[1][3]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not
eat, drink, or smoke when using this product.[4]
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Storage:

e Location: Store in a well-ventilated place.[1][3] Keep the container tightly closed in a dry
area.

o Temperature: Keep cool.[3] It is recommended to store in a cool and dark place, below 15°C.

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
reducing agents.[1]

Accidental Release Measures

In the event of a spill or release, follow these steps:

Remove Ignition Sources: Immediately eliminate all sources of ignition.[1]
o Ventilate the Area: Ensure adequate ventilation.

» Personal Precautions: Wear appropriate PPE, including respiratory protection if necessary.
Avoid breathing vapors, mist, or gas.

» Containment: Prevent the spill from entering drains or waterways.

o Clean-up: Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable,
closed container for disposal.[1]

Disposal Plan

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[2] Contact a licensed professional waste disposal service to dispose
of this material. Do not allow the chemical to enter drains.[5]

Experimental Workflow for Handling Diisopropyl
Disulfide
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Workflow for Safe Handling of Diisopropyl Disulfide

Preparation

Don Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

i

Prepare Workspace:
- Ensure adequate ventilation
- Remove ignition sources
- Ground equipment

Handling

Dispense Chemical:
- Use non-sparking tools
- Keep container closed when not in use

i

Perform Experiment

Cleanup & Disposal

Decontaminate Workspace and Equipment

i

Segregate and Label Waste

'

Dispose of Waste via Approved Channels

i

Doff and Dispose of PPE Properly

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Diisopropyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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